![molecular formula C10H14BrN B1396702 [(2-Bromo-5-methylphenyl)methyl](ethyl)amine CAS No. 1512057-46-3](/img/structure/B1396702.png)
[(2-Bromo-5-methylphenyl)methyl](ethyl)amine
Overview
Description
The compound “(2-Bromo-5-methylphenyl)methylamine” is an organic compound. It contains a bromine atom attached to the second carbon of a benzene ring, which also has a methyl group attached to the fifth carbon. The benzene ring is further attached to an ethylamine group .
Molecular Structure Analysis
The molecular structure of “(2-Bromo-5-methylphenyl)methylamine” involves a benzene ring, which is a cyclic structure of six carbon atoms with alternating double bonds. Attached to this ring is a bromine atom and a methyl group. The benzene ring is also attached to an ethylamine group .Chemical Reactions Analysis
The compound can undergo various reactions due to the presence of the benzene ring and the amine group. Reactions at the benzylic position are common, including free radical bromination, nucleophilic substitution, and oxidation . The amine group can also participate in reactions such as alkylation and acylation .Scientific Research Applications
Chemical Derivatives and Synthesis
- Derivatives of 2-Bromo-5-methylphenyl compounds, such as amines and thiouronium salts, have been synthesized for pharmacological studies. Amines like (2-Bromo-5-methylphenyl)methylamine are involved in the creation of tertiary amines and other complex molecules, contributing to a range of pharmacological research (Chapman et al., 1971).
- Synthesis processes involving bromophenyl compounds, similar to the one , have been reported for the creation of complex organic structures like indoles, which are significant in medicinal chemistry (Dan, 2006).
Reaction Kinetics and Mechanisms
- Studies on reaction kinetics, particularly involving derivatives of bromophenyl, provide insights into reaction rates and mechanisms essential for designing more efficient synthetic pathways in pharmaceutical and chemical research (Castro et al., 1997).
Advanced Material Development
- Amino-functionalized fullerene derivatives, related to the structure of (2-Bromo-5-methylphenyl)methylamine, have been explored for use in organic solar cells. These materials show potential for efficient energy conversion, demonstrating the versatility of such chemical structures in materials science (Lv et al., 2014).
Catalysts in Chemical Reactions
- Bromophenyl amines and related compounds have been utilized as catalysts in various chemical reactions, including amination processes. This demonstrates their potential in facilitating and optimizing synthetic pathways in chemical manufacturing (Ji et al., 2003).
Development of Anticonvulsant Drugs
- Research into Schiff bases of N-methyl and N-acetyl isatin derivatives, which are structurally related to (2-Bromo-5-methylphenyl)methylamine, indicates their potential in developing new anticonvulsant drugs. This highlights the role of such compounds in therapeutic applications (Verma et al., 2004).
Mechanism of Action
Target of Action
It’s known that amines, in general, can interact with various biological targets such as enzymes and receptors, influencing their function .
Mode of Action
Based on its chemical structure, it can be inferred that it might undergo nucleophilic substitution reactions . In these reactions, the nitrogen atom in the amine group can act as a nucleophile, attacking electrophilic carbon atoms, particularly in carbonyl groups .
Biochemical Pathways
Amines are known to be involved in a variety of biochemical processes, including the synthesis of proteins, neurotransmitters, and other key biomolecules .
Pharmacokinetics
They can be metabolized by various enzymes, particularly those in the liver, and are typically excreted in the urine .
Result of Action
Amines can influence a variety of biological processes depending on their specific targets .
Action Environment
The action, efficacy, and stability of (2-Bromo-5-methylphenyl)methylamine can be influenced by various environmental factors. These can include the pH of the environment, the presence of other molecules, and the specific characteristics of the target cells or tissues .
properties
IUPAC Name |
N-[(2-bromo-5-methylphenyl)methyl]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrN/c1-3-12-7-9-6-8(2)4-5-10(9)11/h4-6,12H,3,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGQZKVUBLLYFIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=C(C=CC(=C1)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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